Cas no 1897757-39-9 (3-amino-3-phenylcyclobutan-1-one)

• Product Name: 3-amino-3-phenylcyclobutan-1-one
• CAS No: 1897757-39-9
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD32880118
• CID: 4779682
• PubChem ID: 115012650
• Update Time: 2025-05-24

3-amino-3-phenylcyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-phenylcyclobutan-1-one

• MDL： MFCD32880118
• Inchi： 1S/C10H11NO/c11-10(6-9(12)7-10)8-4-2-1-3-5-8/h1-5H,6-7,11H2
• InChI Key： WMZNBLKBZJVIKH-UHFFFAOYSA-N
• SMILES： C1(=O)CC(N)(C2=CC=CC=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-amino-3-phenylcyclobutan-1-one

Comprehensive Overview of 3-Amino-3-phenylcyclobutan-1-one (CAS No. 1897757-39-9): Properties, Applications, and Industry Insights

3-Amino-3-phenylcyclobutan-1-one (CAS No. 1897757-39-9) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique cyclobutane ring structure and functional groups. This amino ketone derivative features a phenyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₀H₁₁NO, and precise stereochemistry have sparked interest in drug discovery, particularly for targeting enzyme inhibitors and receptor modulators.

Recent studies highlight the compound’s potential in small-molecule therapeutics, aligning with the growing demand for precision medicine. Researchers are exploring its role in designing kinase inhibitors, a hot topic in oncology and inflammation research. The 3-phenylcyclobutanone scaffold offers rigidity, which can enhance binding affinity—a key consideration in structure-activity relationship (SAR) studies. This aligns with frequent search queries like "cyclobutane derivatives in drug design" and "amino ketone applications."

Synthetic routes to 3-amino-3-phenylcyclobutan-1-one often involve [2+2] cycloaddition or Michael addition strategies, topics frequently discussed in organic chemistry forums. Optimizing its yield and purity is critical, as impurities may affect downstream applications. Analytical techniques like HPLC and NMR are essential for quality control, addressing common user concerns such as "how to characterize cyclobutanone derivatives."

Beyond pharmaceuticals, this compound is investigated in material science for polymer crosslinking due to its reactive amine and ketone groups. Its thermal stability and solubility profile (logP ~1.5) make it suitable for formulations requiring controlled release—a trending topic in sustainable chemistry. Environmental considerations, such as biodegradability, are also under scrutiny, reflecting searches like "green synthesis of amino ketones."

Regulatory compliance for CAS No. 1897757-39-9 varies by region, but it currently falls under general industrial chemical guidelines. Safety data sheets (SDS) emphasize standard lab precautions, avoiding hazardous classifications. This distinguishes it from restricted compounds, making it accessible for academic and industrial R&D.

In summary, 3-amino-3-phenylcyclobutan-1-one exemplifies innovation at the intersection of medicinal chemistry and material design. Its adaptability to high-throughput screening and computational modeling positions it as a candidate for next-generation therapeutics—a compelling narrative for researchers and investors alike.